Cas no 1261571-16-7 (6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride)

• Product Name: 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride
• CAS No: 1261571-16-7
• MF: C₁₄H₇Cl₂F₃O₂
• MW: 335.105392694473
• CID: 4999690
• Update Time: 2025-10-17

6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7Cl2F3O2/c15-12-5-4-9(13(16)20)7-11(12)8-2-1-3-10(6-8)21-14(17,18)19/h1-7H
• InChI Key： OWEGHWRGSWOSRZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3

Additional information on 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

CAS No. 1261571-16-7: A Comprehensive Overview of 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

The compound CAS No. 1261571-16-7, also known as 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of a trifluoromethoxy group at the 3' position and a chloro group at the 6 position introduces distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise control of such complex structures, allowing researchers to exploit the unique reactivity of 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride. The trifluoromethoxy group is known for its electron-withdrawing effects, which can significantly influence the electronic environment of the biphenyl system. This makes the compound particularly useful in the design of advanced materials, such as high-performance polymers and optoelectronic devices.

In terms of synthesis, the preparation of CAS No. 1261571-16-7 typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent functionalization steps. The use of catalytic systems and microwave-assisted synthesis has been reported to enhance reaction efficiency and selectivity, contributing to the scalability of this compound's production.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The biphenyl structure is a common motif in many bioactive molecules, and the presence of electron-withdrawing groups can modulate pharmacokinetic properties such as solubility and bioavailability. Recent studies have explored its role in inhibiting specific enzyme targets, highlighting its potential in therapeutic development.

Moreover, the electronic properties of 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride make it an attractive candidate for use in organic electronics. Its ability to participate in π–π interactions and its stability under thermal and photochemical conditions suggest applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices.

In conclusion, CAS No. 1261571-16-7, or 6-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in both academic research and industrial development.